Cas no 2755718-20-6 (5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine
• CAS No: 2755718-20-6
• MF: C₁₀H₉ClN₂OS
• MW: 240.71
• CID: 5080936
• Update Time: 2026-03-01

5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9ClN2OS/c1-14-6-2-3-8(11)7(4-6)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： CSRMUJRBQMIARI-UHFFFAOYSA-N
• SMILES： ClC1C(C2SC(N)=NC=2)=CC(=CC=1)OC

Additional information on 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine

Introduction to 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine (CAS No. 2755718-20-6)

5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2755718-20-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a thiazole ring, which is a core scaffold in many bioactive molecules, and is further modified with chloro and methoxy substituents on the phenyl ring. These modifications contribute to its distinct chemical behavior and biological activity.

The synthesis of 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of the thiazole ring, followed by the introduction of the chloro and methoxy groups on the phenyl moiety. Advanced techniques in medicinal chemistry are employed to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's stability under various conditions is another important factor that influences its suitability for further development.

Recent research has focused on exploring the pharmacological properties of 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine. Studies have indicated that this compound exhibits promising activity against certain biological targets, making it a valuable candidate for drug discovery. Specifically, its interaction with enzymes and receptors has been investigated, revealing potential therapeutic benefits in areas such as inflammation and infection control. The compound's ability to modulate these biological pathways suggests its utility in developing novel treatments for complex diseases.

In addition to its pharmacological potential, 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine has shown interesting chemical properties that make it a subject of interest in synthetic chemistry. The presence of both chloro and methoxy groups provides multiple sites for further functionalization, allowing chemists to design derivatives with enhanced properties. This flexibility is particularly valuable in drug development, where tailored molecules can be synthesized to optimize efficacy and minimize side effects. The compound's reactivity also makes it a useful intermediate in the synthesis of more complex molecules.

The role of computational methods in understanding the behavior of 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine cannot be overstated. Advanced computational techniques, such as molecular modeling and quantum mechanics simulations, have been employed to predict its interactions with biological targets. These methods provide insights into the compound's mechanism of action, helping researchers to design more effective drugs. By integrating experimental data with computational predictions, a comprehensive understanding of the compound's properties can be achieved.

Future research directions for 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine include further exploration of its pharmacological profile and optimization of its synthetic route. Investigating its effects on different disease models will provide valuable data for drug development. Additionally, advancements in synthetic methodologies may lead to more efficient and sustainable production processes. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The significance of 5-(2-Chloro-5-methoxyphenyl)thiazol-2-amine extends beyond its immediate applications in drug development. It serves as a model compound for studying the effects of structural modifications on biological activity, contributing to our fundamental understanding of medicinal chemistry. As research continues to uncover new therapeutic possibilities, this compound will remain a key player in the quest for innovative treatments.